Cas no 505054-90-0 (<br>N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-p ropionamide)

• Product Name: <br>N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-p ropionamide
• CAS No: 505054-90-0
• MF: C₂₂H₁₈F₃N₃O₂S
• MW: 445.457434177399
• CID: 3076150
• PubChem ID: 3145624
• Update Time: 2025-06-09

<br>N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-p ropionamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-p ropionamide
• 505054-90-0
• AN-329/42285894
• N-(3-acetylphenyl)-2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propanamide
• N-(3-acetylphenyl)-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide
• STK338964
• N-(3-acetylphenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide
• N-(3-Acetylphenyl)-2-((4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanamide
• G67243
• AKOS000557247
• AKOS022008731
• AS-87281

• Inchi： 1S/C22H18F3N3O2S/c1-13(29)16-9-6-10-17(11-16)26-20(30)14(2)31-21-27-18(15-7-4-3-5-8-15)12-19(28-21)22(23,24)25/h3-12,14H,1-2H3,(H,26,30)
• InChI Key： OXRAUTPDGIFVRT-UHFFFAOYSA-N
• SMILES： S(C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1)C(C)C(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 445.10718249g/mol
• Monoisotopic Mass: 445.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.2Ų

Additional information on <br>N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-p ropionamide

Comprehensive Overview of N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-propionamide (CAS No. 505054-90-0)

N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-propionamide (CAS No. 505054-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine core with trifluoromethyl and phenyl substituents, which are known to enhance bioactivity and metabolic stability. Its sulfanyl linkage further contributes to its potential as a versatile intermediate in drug discovery.

Recent studies highlight the growing interest in trifluoromethylated compounds, as the CF3 group is a key motif in modern medicinal chemistry. Researchers are actively exploring its role in improving drug-like properties, such as lipophilicity and binding affinity. This aligns with the surge in searches for "trifluoromethyl in drug design" and "pyrimidine derivatives applications," reflecting the compound's relevance in cutting-edge science.

The acetyl-phenyl moiety in N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-propionamide suggests potential interactions with biological targets, particularly enzymes or receptors involved in inflammatory pathways. This has led to inquiries about "acetylphenyl derivatives in therapeutics" and "sulfur-containing bioactive molecules," topics frequently discussed in academic forums and patent literature.

From a synthetic perspective, the compound's propionamide group offers opportunities for further derivatization, making it valuable for combinatorial chemistry. Its CAS No. 505054-90-0 is often referenced in databases like PubChem and Reaxys, where users search for "CAS number lookup for pyrimidines" or "advanced heterocyclic synthesis." These trends underscore the demand for detailed physicochemical data and synthetic protocols.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's trifluoromethyl-pyrimidine scaffold warrants evaluation under green chemistry principles. Queries such as "sustainable synthesis of fluorinated compounds" and "biodegradability of aryl sulfides" resonate with industry efforts to align with ESG (Environmental, Social, and Governance) goals.

In conclusion, N-(3-Acetyl-phenyl)-2-(4-phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-propionamide exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to material science—make it a subject of enduring interest, as evidenced by its prominence in both scholarly articles and industrial patents.